Cas no 947320-25-4 ((3-(Methoxymethyl)-5-methylphenyl)methanol)

(3-(Methoxymethyl)-5-methylphenyl)methanol is a versatile aromatic alcohol with a methoxymethyl and methyl substitution pattern on the phenyl ring. Its structure offers unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in pharmaceuticals and specialty chemicals. The presence of both hydroxymethyl and methoxymethyl functional groups enhances its utility in cross-coupling reactions, etherifications, and polymer applications. The compound exhibits moderate solubility in common organic solvents, facilitating its handling in laboratory and industrial settings. Its stability under standard conditions ensures reliable performance in multi-step synthetic processes. The balanced steric and electronic properties of the molecule contribute to its selectivity in targeted chemical transformations.
(3-(Methoxymethyl)-5-methylphenyl)methanol structure
947320-25-4 structure
Product Name:(3-(Methoxymethyl)-5-methylphenyl)methanol
CAS No:947320-25-4
MF:C10H14O2
MW:166.216963291168
CID:1040763
PubChem ID:68435127
Update Time:2025-05-23

(3-(Methoxymethyl)-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-(Methoxymethyl)-5-methylphenyl)methanol
    • [3-(Methoxymethyl)-5-methylphenyl]methanol
    • MZIQAKZDGHOALD-UHFFFAOYSA-N
    • (3-Methoxymethyl-5-methyl-phenyl)-methanol
    • 947320-25-4
    • SCHEMBL2904830
    • DTXSID80738339
    • DB-327707
    • Inchi: 1S/C10H14O2/c1-8-3-9(6-11)5-10(4-8)7-12-2/h3-5,11H,6-7H2,1-2H3
    • InChI Key: MZIQAKZDGHOALD-UHFFFAOYSA-N
    • SMILES: O(C)CC1C=C(C)C=C(CO)C=1

Computed Properties

  • Exact Mass: 166.099379685g/mol
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.5Ų

(3-(Methoxymethyl)-5-methylphenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119519-1g
(3-(Methoxymethyl)-5-methylphenyl)methanol
947320-25-4 95%
1g
$998.00 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1658027-5g
(3-(Methoxymethyl)-5-methylphenyl)methanol
947320-25-4 98%
5g
¥23914.00 2024-04-24

Additional information on (3-(Methoxymethyl)-5-methylphenyl)methanol

Introduction to (3-(Methoxymethyl)-5-methylphenyl)methanol and Its Significance in Modern Chemical Research

Compound with the CAS number 947320-25-4, specifically identified as (3-(Methoxymethyl)-5-methylphenyl)methanol, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in various scientific domains.

The molecular structure of (3-(Methoxymethyl)-5-methylphenyl)methanol comprises a phenyl ring substituted with a methoxymethyl group at the 3-position and a methyl group at the 5-position. This specific arrangement imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of the methoxymethyl group, in particular, suggests possible roles in hydrogen bonding interactions and solubility characteristics, which are critical factors in drug design and development.

In recent years, there has been a growing interest in phenolic compounds due to their diverse biological activities. Studies have demonstrated that many phenols exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The compound (3-(Methoxymethyl)-5-methylphenyl)methanol is no exception, and preliminary research suggests that it may possess similar beneficial effects. These findings are particularly exciting given the increasing demand for natural-derived compounds that can serve as lead molecules for new therapeutic agents.

One of the most compelling aspects of (3-(Methoxymethyl)-5-methylphenyl)methanol is its potential as a building block for more complex molecules. In drug discovery, simple compounds like this one are often used as starting points to create larger, more intricate structures with enhanced pharmacological properties. The methoxymethyl group, for instance, can be further functionalized through various chemical reactions, allowing researchers to tailor the compound's characteristics to specific needs.

The synthesis of (3-(Methoxymethyl)-5-methylphenyl)methanol presents an interesting challenge for chemists. Traditional synthetic routes may involve multi-step processes that require careful optimization to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to access such compounds more efficiently. For example, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired phenolic core structure with remarkable precision.

The pharmacological potential of (3-(Methoxymethyl)-5-methylphenyl)methanol has not gone unnoticed by researchers in the pharmaceutical industry. Several studies have explored its interactions with biological targets, including enzymes and receptors involved in disease pathways. These investigations have revealed promising results, suggesting that this compound could be a valuable asset in the development of new medications. For instance, its ability to modulate certain enzymatic activities may make it useful in treating conditions such as inflammation and neurodegenerative disorders.

In addition to its pharmaceutical applications, (3-(Methoxymethyl)-5-methylphenyl)methanol also holds potential in other areas of chemical research. Its unique structural features make it an attractive candidate for studying molecular recognition processes and supramolecular chemistry. By understanding how this compound interacts with other molecules, scientists can gain insights into broader principles of molecular architecture and function.

The environmental impact of chemical research is another important consideration when evaluating compounds like (3-(Methoxymethyl)-5-methylphenyl)methanol. Efforts are being made to develop synthetic strategies that minimize waste and reduce energy consumption. Green chemistry principles are being increasingly adopted, emphasizing sustainable practices that align with ecological goals. Such approaches not only benefit the environment but also enhance the efficiency of research endeavors.

The future prospects for (3-(Methoxymethyl)-5-methylphenyl)methanol are bright, with ongoing studies expected to uncover new applications and refine existing knowledge about its properties. As research continues to progress, this compound is likely to play an increasingly significant role in both academic and industrial settings. Its versatility and potential make it a cornerstone of modern chemical investigation.

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